N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide

• IUPAC Name: N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]-2-methylbenzamide
• InChI: InChI=1S/C17H26N2O2/c1-14-5-3-4-6-16(14)17(20)18-13-15-7-9-19(10-8-15)11-12-21-2/h3-6,15H,7-13H2,1-2H3,(H,18,20)
• InChI Key: DAPLXRRVQUZXMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NCC2CCN(CC2)CCOC
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

“N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide” is a chemical compound with the CAS Number: 883541-14-8. The IUPAC name of this compound is [1- (2-methoxyethyl)-4-piperidinyl]-N- (4-pyridinylmethyl)methanamine. The molecular weight of this compound is 263.38.

Molecular Structure Analysis

The molecular structure of “N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide” can be represented by the linear formula C15H25N3O. The InChI code for this compound is 1S/C15H25N3O/c1-19-11-10-18-8-4-15(5-9-18)13-17-12-14-2-6-16-7-3-14/h2-3,6-7,15,17H,4-5,8-13H2,1H3.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide” include a molecular weight of 263.38 and a linear formula of C15H25N3O. The compound’s InChI code is 1S/C15H25N3O/c1-19-11-10-18-8-4-15(5-9-18)13-17-12-14-2-6-16-7-3-14/h2-3,6-7,15,17H,4-5,8-13H2,1H3.

Scientific Research Applications

Neuroprotective Agents

Neurodegenerative diseases such as Alzheimer’s and Parkinson’s require neuroprotective treatments. Piperidine derivatives have shown promise in this field, and this compound could be part of research aimed at protecting neuronal health and function.

Each of these applications represents a significant field of research where N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide could have a substantial impact. underscore the potential of this compound in advancing medical science and therapeutics.

Cardiovascular Agents

The cardiovascular system can benefit from the vasodilatory and cardioprotective effects of certain piperidine derivatives. This compound could be part of studies aimed at developing treatments for hypertension, heart failure, or arrhythmias.

These applications highlight the compound’s potential in contributing to diverse areas of medical research and drug development. .

Safety and Hazards

The safety information available for “N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)-2-methylbenzamide” indicates that it is an irritant. For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

Mechanism of Action

Target of Action

It is known that piperidine derivatives, which this compound is a part of, are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have various pharmacological applications .

Mode of Action

Piperidine-containing compounds are important synthetic medicinal blocks for drug construction . The interaction of these compounds with their targets can lead to various changes, depending on the specific derivative and target involved.

Biochemical Pathways

It’s known that piperidine derivatives can be involved in a variety of intra- and intermolecular reactions leading to the formation of various piperidine derivatives . These reactions can potentially affect various biochemical pathways and their downstream effects.

Pharmacokinetics

It’s known that the metabolism of similar compounds can generally involve reactions like hydrolysis, hydroxylation, n- and o-dealkylation, and o-methylation . Furthermore, phase II metabolic reactions can be expected, comprising glucuronide or sulfate conjugate formation .

Result of Action

The effects would likely depend on the specific targets and pathways involved, which can vary widely among different piperidine derivatives .